Cas no 118465-49-9 (Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate)

Methyl 6H-Thieno[2,3-b]pyrrole-5-carboxylate is a heterocyclic compound featuring a fused thienopyrrole core with a methyl ester functional group. This structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. Its rigid bicyclic framework offers stability and reactivity, enabling selective modifications for tailored applications. The ester group provides a versatile handle for further derivatization, such as hydrolysis or amidation. The compound’s electron-rich aromatic system also lends itself to applications in materials science, including optoelectronic materials. High purity and well-defined synthetic pathways ensure reproducibility for research and industrial use.

Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate structure

118465-49-9 structure

Product Name:Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate

CAS No:118465-49-9

MF:C₈H₇NO₂S

MW:181.211680650711

MDL:MFCD07772830

CID:840960

PubChem ID:7164601

Update Time:2025-10-17

Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 6H-thieno[2,3-b]pyrrole-5-carboxylate
- AC1OGC3C
- AG-D-40805
- CTK4B0688
- SBB089808
- SureCN992605
- Methyl 6H-thieno[2,3-b]pyrrol-5-carboxylate
- 5-(Methoxycarbonyl)-6H-thieno[2,3-b]pyrrole
- W-204977
- DB-010149
- SCHEMBL992605
- DTXSID90428193
- 118465-49-9
- MFCD07772830
- AKOS004912462
- YBIAQTPXONLBJG-UHFFFAOYSA-N
- CS-0100849
- 6h-thieno[2,3-b]pyrrole-5-carboxylic acid methyl ester
- PS-5087
- Z379605922
- CCG-139070
- EN300-214567
- Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate
- MDL： MFCD07772830
- Inchi： 1S/C8H7NO2S/c1-11-8(10)6-4-5-2-3-12-7(5)9-6/h2-4,9H,1H3
- InChI Key： YBIAQTPXONLBJG-UHFFFAOYSA-N
- SMILES： S1C=CC2C=C(C(=O)OC)NC1=2

Computed Properties

Exact Mass: 181.02000
Monoisotopic Mass: 181.01974964g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 70.3Å²

Experimental Properties

Density: 1.402
Melting Point: 127 °C
Boiling Point: 336.8°C at 760 mmHg
Flash Point: 157.5°C
Refractive Index: 1.677
PSA: 70.33000
LogP: 2.01600

Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB00772-1g	Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate	118465-49-9	97%	1g	678.00	2021-07-09
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB00772-5g	Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate	118465-49-9	97%	5g	2372.00	2021-07-09
TRC	M321460-25mg	Methyl 6H-Thieno[2,3-b]pyrrole-5-carboxylate	118465-49-9		25mg	$ 50.00	2022-06-04
TRC	M321460-50mg	Methyl 6H-Thieno[2,3-b]pyrrole-5-carboxylate	118465-49-9		50mg	$ 65.00	2022-06-04
TRC	M321460-250mg	Methyl 6H-Thieno[2,3-b]pyrrole-5-carboxylate	118465-49-9		250mg	$ 95.00	2022-06-04
abcr	AB223948-1 g	Methyl 6H-thieno[2,3-b]pyrrole-5-carboxylate, 95%; .	118465-49-9	95%	1g	€129.00	2022-09-01
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB00772-1g	Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate	118465-49-9	97%	1g	¥678	2023-09-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB00772-5g	Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate	118465-49-9	97%	5g	¥2372	2023-09-15
Apollo Scientific	OR42104-250mg	Methyl 6H-thieno[2,3-b]pyrrole-5-carboxylate	118465-49-9		250mg	£25.00	2025-02-20
Apollo Scientific	OR42104-1g	Methyl 6H-thieno[2,3-b]pyrrole-5-carboxylate	118465-49-9		1g	£52.00	2025-02-20

Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate Production Method

Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate Suppliers

Amadis Chemical Company Limited

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(CAS:118465-49-9)Methyl 6H-Thieno2,3-bpyrrole-5-carboxylate

Order Number:A1165567

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 00:25

Price ($):324.0

Email:sales@amadischem.com

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrroles

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